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For Researchers, Scientists, and Drug Development Professionals

Introduction

This guide provides a comprehensive overview of the health and safety information currently
available for 2-Octen-4-one (CAS No. 4643-27-0). 2-Octen-4-one, an unsaturated ketone, is
utilized as a fragrance and flavoring agent.[1][2] A thorough understanding of its toxicological
profile is essential for its safe handling and use in research, development, and manufacturing.
This document summarizes key toxicological endpoints, outlines relevant experimental
methodologies, and presents the information in a clear and accessible format for the target
audience.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 2-Octen-4-one is presented in Table
1. These properties are crucial for understanding its potential for exposure and for
implementing appropriate safety measures.

Table 1: Physical and Chemical Properties of 2-Octen-4-one
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Property Value Reference
Molecular Formula CsH140 [2]
Molecular Weight 126.20 g/mol [2]
Appearance .Cok.)rless to pale yellow clear Be
liquid

Odor Fruity, green, mushroom-like [11[3]
Boiling Point 179 - 180 °C at 760 mmHg [4]

Flash Point 58 °C (136 °F) - Closed cup [3]

- 1045 mg/L at 25 °C
Water Solubility (estimated) [4]
estimate

logP (Octanol/Water Partition )
o 2.157 (estimated) [4115]
Coefficient)

Toxicological Data

The toxicological profile of 2-Octen-4-one has been evaluated for several endpoints. While
specific lethal dose values (LD50/LC50) are not readily available in the public domain, a
significant amount of information has been derived from in vitro studies and the application of
the Threshold of Toxicological Concern (TTC) principle.

Acute Toxicity

Based on available data, the classification criteria for acute oral, dermal, and inhalation toxicity
are not met.[3]

Genotoxicity

2-Octen-4-one has been found to be non-genotoxic in a battery of tests.[6] Key findings are
summarized in Table 2.

Table 2: Summary of Genotoxicity Data for 2-Octen-4-one
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Concentration/

Test System Result Reference
Dose
Salmonella - )
Ames Test o Not specified Not mutagenic [6]
typhimurium
In Vitro Human
) ) Up to 1265 )
Micronucleus peripheral blood L Not clastogenic [6]
m
Test lymphocytes Ha

Skin and Eye Irritation

2-Octen-4-one is classified as a skin irritant and can cause serious eye irritation.[3][5]

Skin Sensitization

While not classified as a strong sensitizer, the potential for skin sensitization is a key
consideration for cosmetic and fragrance ingredients. The assessment of skin sensitization for
such materials often follows a "Defined Approach" that integrates data from multiple non-animal
methods.[7][8]

Repeated Dose and Reproductive Toxicity

For repeated dose and reproductive toxicity, the Threshold of Toxicological Concern (TTC)
approach has been applied. The systemic exposure to 2-Octen-4-one from its use as a
fragrance ingredient is below the TTC for a Cramer Class Il material, indicating a low
probability of adverse effects for these endpoints.[6]

Experimental Protocols

Detailed experimental protocols are critical for the interpretation and replication of toxicological
studies. The following sections describe the methodologies for key toxicological endpoints.

In Vitro Micronucleus Test (OECD TG 487)

The in vitro micronucleus test is a genotoxicity assay for the detection of micronuclei in the
cytoplasm of interphase cells.
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Methodology:
Cell Culture: Human peripheral blood lymphocytes are cultured in vitro.

Exposure: The cells are treated with 2-Octen-4-one at various concentrations, both with and
without an external metabolic activation system (e.g., S9 mix).

Cytochalasin B Treatment: Cytochalasin B is added to block cytokinesis, resulting in
binucleated cells.

Harvesting and Staining: Cells are harvested and stained with a DNA-specific dye (e.g.,
Giemsa or a fluorescent dye).

Analysis: The frequency of micronuclei is scored in binucleated cells under a microscope.

Data Interpretation: A substance is considered positive if it induces a concentration-
dependent increase in micronucleus frequency.

Defined Approach for Skin Sensitization Assessment

A "2 out of 3" defined approach is commonly used to predict skin sensitization potential,
integrating data from in chemico and in vitro assays that address key events in the Adverse
Outcome Pathway (AOP) for skin sensitization.[7][9]

Methodologies:

o Direct Peptide Reactivity Assay (DPRA - OECD TG 442C): This in chemico method
assesses the depletion of synthetic peptides containing cysteine or lysine following
incubation with the test chemical, mimicking the molecular initiating event of protein binding.

e ARE-Nrf2 Luciferase Test Method (e.g., KeratinoSens™ - OECD TG 442D): This in vitro
assay uses a keratinocyte cell line to measure the activation of the Keapl-Nrf2-ARE
pathway, a key event in the induction of cytoprotective genes in response to sensitizers.[9]

Human Cell Line Activation Test (h-CLAT - OECD TG 442E): This in vitro method quantifies
changes in the expression of cell surface markers (CD54 and CD86) on a monocytic cell line
(e.g., THP-1) following exposure to the test chemical, indicating dendritic cell activation.[9]
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A substance is classified as a sensitizer if at least two of these assays yield a positive result.

Signaling Pathways and Workflows

Visual representations of key biological pathways and experimental workflows can aid in
understanding the mechanisms of toxicity and the logic of safety assessment.
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Caption: GHS Classification Workflow for 2-Octen-4-one.
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Adverse Outcome Pathway (AOP) for Skin Sensitization

Test Method: Test Method: Test Method:

Key Event 1:
Molecular Initiating Event % Key Event 2: KeratinoSens™ Key Event 3: h-CLAT Key Event 4: Adverse Outcome:
(Covalent binding to skin proteins) Keratinocyte Activation Dendritic Cell Activation T-cell Proliferation Allergic Contact Dermatitis

Click to download full resolution via product page

Caption: Adverse Outcome Pathway for Skin Sensitization.

Metabolism

Specific metabolism studies for 2-Octen-4-one are not extensively available. However, as an
a,B-unsaturated ketone, its metabolism is expected to proceed via several key pathways.

Phase I Metaboli
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Caption: Postulated Metabolic Pathway for 2-Octen-4-one.
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Conclusion

The available data indicates that 2-Octen-4-one is a flammable liquid that can cause skin and
eye irritation. It is not considered to be genotoxic. For other toxicological endpoints such as
repeated dose and reproductive toxicity, the risk is considered low at current exposure levels
based on the Threshold of Toxicological Concern. Professionals handling this substance should
adhere to the safety precautions outlined in the Safety Data Sheet (SDS), including the use of
appropriate personal protective equipment to prevent skin and eye contact, and measures to
control ignition sources. Further research into its metabolic fate and potential for skin
sensitization under various exposure scenarios would provide a more complete toxicological
profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Health and Safety of 2-
Octen-4-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13624662#health-and-safety-information-for-oct-4-
en-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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